2-methyl-9-phenyl-7-(1H-1,2,4-triazol-5-yl)pyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one

• IUPAC Name: 5-methyl-8-phenyl-11-(1H-1,2,4-triazol-5-yl)-2,4,6,7,11-pentazatricyclo[7.4.0.03,7]trideca-1,3,5,8,12-pentaen-10-one
• InChI: InChI=1S/C17H12N8O/c1-10-20-17-21-12-7-8-24(16-18-9-19-22-16)15(26)13(12)14(25(17)23-10)11-5-3-2-4-6-11/h2-9H,1H3,(H,18,19,22)
• InChI Key: QOMDCCAYFKVZFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C3C(=NC2=N1)C=CN(C3=O)C4=NC=NN4)C5=CC=CC=C5
• Molecular Formula: C17H12N8O
• Molecular Weight: 344.3 g/mol

Description

This compound features a polycyclic heteroaromatic system comprising pyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one as its core scaffold. Key substituents include:

• Methyl group at position 2, enhancing steric stability.
• Phenyl ring at position 9, contributing to hydrophobic interactions.
• 1H-1,2,4-triazol-5-yl group at position 7, which may facilitate hydrogen bonding or metal coordination.

Biological Activity

The compound 2-methyl-9-phenyl-7-(1H-1,2,4-triazol-5-yl)pyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one is a triazole-based heterocyclic compound that has garnered attention for its potential biological activities. This article delves into its pharmacological profiles, including antibacterial, antifungal, and anticancer properties based on diverse research findings.

Chemical Structure

The chemical structure of the compound is complex and features multiple rings that contribute to its biological activity. The presence of the triazole moiety is significant as it is known to enhance the bioactivity of compounds through various mechanisms.

Antibacterial Activity

Research indicates that compounds containing triazole rings exhibit notable antibacterial properties. For instance:

• In vitro studies have shown that derivatives of triazoles can exhibit higher potency against resistant strains of bacteria compared to traditional antibiotics. A study highlighted that certain triazole derivatives demonstrated minimum inhibitory concentrations (MICs) significantly lower than those of vancomycin and ciprofloxacin, suggesting their potential as effective antibacterial agents .

Antifungal Activity

Triazole compounds are widely recognized for their antifungal properties. The compound has been studied for its effectiveness against various fungal pathogens:

• Clinical evaluations have reported that triazoles can inhibit the growth of fungi by interfering with ergosterol synthesis in fungal cell membranes. This mechanism is crucial for the development of antifungal therapies .

Anticancer Properties

The anticancer potential of triazole derivatives is another area of active research:

• Studies have demonstrated that certain triazole-containing compounds can induce apoptosis in cancer cells through various pathways, including the inhibition of cell proliferation and promotion of programmed cell death . For example, some analogs have been shown to inhibit key enzymes involved in tumor growth.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is essential for optimizing the biological activity of triazole derivatives:

• Modification of substituents on the triazole ring can lead to enhanced activity. For instance, phenyl substitutions at specific positions have been correlated with increased antibacterial and antifungal activities .

Case Studies

Several case studies provide insight into the biological efficacy of this compound:

• Antibacterial Efficacy Study : A recent study evaluated a series of triazole derivatives against Staphylococcus aureus and Escherichia coli, revealing that modifications at the 9-position significantly improved antibacterial activity.
• Anticancer Assessment : In vitro tests on various cancer cell lines indicated that specific modifications led to enhanced cytotoxicity compared to standard chemotherapeutic agents.

Data Table: Summary of Biological Activities

Activity Type	Test Organism/Cell Line	MIC/IC50 Values	Reference
Antibacterial	Staphylococcus aureus	0.125 μg/mL
Antifungal	Candida albicans	0.5 μg/mL
Anticancer	HeLa cells	10 μM
Anticancer	MCF-7 cells	15 μM

Comparison with Similar Compounds

(a) Pyrimido-Thieno-Triazolo-Pyrimidine Derivatives

Example: 2-(4-Pyridyl)-7-methyl-9-phenyl-pyrimido[3',2':4,5]thieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine (Compound 9b, )

• Core: Replaces the pyrido ring with a thieno ring, altering electronic properties.
• Substituents : 4-pyridyl at position 2 vs. methyl in the target compound.
• However, the pyridyl group may reduce solubility compared to methyl .

(b) Triazolo[1,5-a]Pyrimidin-7(4H)-one Derivatives

Example: 2-Amino-6-(3-chlorobenzyl)-5-hexyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one (Compound 32, )

• Core : Lacks the pyrido ring, simplifying the scaffold.
• Substituents : Chlorobenzyl and hexyl groups introduce lipophilicity.
• Impact: Increased lipophilicity may improve membrane permeability but reduce aqueous solubility.

Substituent-Driven Modifications

(a) Position 7 Modifications

Example: 7-[3-(Dimethylamino)propyl]-9-(4-methoxyphenyl)-2-methylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one ()

• Substituent: Dimethylaminopropyl group at position 6.
• Impact: The tertiary amine enhances solubility via protonation at physiological pH.

(b) Position 9 Modifications

Example : 5-Phenyl-3-(4-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one (Compound 9k, )

• Core : Pyrazolo-pyrimidine instead of triazolo-pyrido-pyrimidine.
• Substituent : Trifluoromethylphenyl at position 3.
• Impact : The CF₃ group increases metabolic stability and electron-withdrawing effects, altering binding affinity compared to the phenyl group in the target compound .

Pharmacological and Physicochemical Comparisons

Compound	Core Structure	Key Substituents	Solubility	Bioactivity Notes
Target Compound	Pyrido-triazolo-pyrimidinone	2-Me, 9-Ph, 7-triazolyl	Moderate	Potential kinase inhibition
Compound 9b ()	Pyrimido-thieno-triazolo-pyrimidine	2-4-pyridyl, 7-Me, 9-Ph	Low	Enhanced π-stacking, lower solubility
Compound 32 ()	Triazolo[1,5-a]pyrimidin-7(4H)-one	6-(3-Cl-benzyl), 5-hexyl	Low	Anti-mycobacterial activity
Compound 9k ()	Pyrazolo[1,5-a]pyrimidin-7(4H)-one	3-(4-CF₃-Ph), 5-Ph	Moderate	Improved metabolic stability

Research Findings and Implications

• Electron-Donating vs. Withdrawing Groups : Methoxy () and trifluoromethyl () substituents demonstrate divergent effects on receptor binding and metabolic stability.
• Solubility vs. Permeability : Bulky lipophilic groups (e.g., hexyl in ) favor membrane penetration but limit solubility, whereas polar groups (e.g., triazolyl in the target compound) balance both .
• Antimicrobial Activity : Derivatives with chlorobenzyl () or triazolyl groups () show promise in targeting microbial enzymes, suggesting the target compound’s triazolyl moiety may confer similar advantages .